6-(Azetidin-1-yl)-2-methylpyrimidin-4-amine
Overview
Description
6-(Azetidin-1-yl)-2-methylpyrimidin-4-amine (6-AMPA) is an important molecule in the field of drug discovery and development. It is an analog of the neurotransmitter glutamate, and is widely used in the development of novel drugs. 6-AMPA has been studied extensively for its potential therapeutic applications, and has been found to have a wide range of potential benefits.
Scientific Research Applications
Green Synthesis
The compound’s derivatives can be utilized in green synthesis methods. For example, they can be used in iodine-catalyzed synthesis processes under microwave irradiation to create 3-pyrrole-substituted 2-azetidinones. This method is efficient for both mono- and polyaromatic groups at the N-1 position of the 2-azetidinone ring, offering a sustainable approach to synthesizing important classes of molecules in organic and medicinal chemistry .
Beta-Lactam Antibiotics Development
The core structure of 6-(Azetidin-1-yl)-2-methylpyrimidin-4-amine is similar to that of beta-lactam antibiotics. This similarity suggests that derivatives of this compound could be explored for the development of new antibiotics. The beta-lactam ring is a crucial feature in a wide range of broad-spectrum antibiotics, including penicillins, cephalosporins, and carbapenems, which are widely used to treat bacterial infections .
properties
IUPAC Name |
6-(azetidin-1-yl)-2-methylpyrimidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N4/c1-6-10-7(9)5-8(11-6)12-3-2-4-12/h5H,2-4H2,1H3,(H2,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GHHUSNARGXNBKQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)N2CCC2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(Azetidin-1-yl)-2-methylpyrimidin-4-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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